Cas no 905763-80-6 (2-(2Z)-2-(2-methoxyphenyl)imino-4-(4-methylphenyl)-2,3-dihydro-1,3-thiazol-3-ylethan-1-ol)

• Product Name: 2-(2Z)-2-(2-methoxyphenyl)imino-4-(4-methylphenyl)-2,3-dihydro-1,3-thiazol-3-ylethan-1-ol
• CAS No: 905763-80-6
• MF: C₁₉H₂₀N₂O₂S
• MW: 340.439303398132
• CID: 5495374
• Update Time: 2025-05-19

2-(2Z)-2-(2-methoxyphenyl)imino-4-(4-methylphenyl)-2,3-dihydro-1,3-thiazol-3-ylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• QYLFFAFJSFMWGH-VXPUYCOJSA-N
• 2-(2Z)-2-(2-methoxyphenyl)imino-4-(4-methylphenyl)-2,3-dihydro-1,3-thiazol-3-ylethan-1-ol

• Inchi： 1S/C19H20N2O2S/c1-14-7-9-15(10-8-14)17-13-24-19(21(17)11-12-22)20-16-5-3-4-6-18(16)23-2/h3-10,13,22H,11-12H2,1-2H3/b20-19-
• InChI Key： QYLFFAFJSFMWGH-VXPUYCOJSA-N
• SMILES： C(O)CN1C(C2=CC=C(C)C=C2)=CS/C/1=N\C1=CC=CC=C1OC

Additional information on 2-(2Z)-2-(2-methoxyphenyl)imino-4-(4-methylphenyl)-2,3-dihydro-1,3-thiazol-3-ylethan-1-ol

Compound CAS No 905763-80-6: A Comprehensive Overview

The compound with CAS No 905763-80-6, known as 2-(2Z)-2-(2-methoxyphenyl)imino-4-(4-methylphenyl)-2,3-dihydro-1,3-thiazol-3-ylethan-1-ol, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its complex structure, which includes a thiazole ring system, a methoxyphenyl group, and a hydroxymethyl group. The thiazole moiety is particularly notable for its role in various pharmacological agents and advanced materials.

Recent studies have highlighted the potential of this compound in drug discovery, particularly in the development of anticancer agents and neuroprotective drugs. The methoxyphenyl group within its structure contributes to its ability to interact with specific biological targets, making it a promising candidate for targeted therapy. Additionally, the hydroxymethyl group enhances its solubility and bioavailability, which are critical factors in drug design.

One of the most intriguing aspects of this compound is its ability to undergo various chemical transformations. Researchers have explored its reactivity under different conditions, revealing its potential as an intermediate in the synthesis of more complex molecules. For instance, the thiazole ring can be functionalized to introduce additional substituents, thereby expanding its application scope. This versatility has positioned it as a valuable building block in organic synthesis.

In terms of applications, this compound has shown promise in the development of biomedical materials and sensor technologies. Its unique electronic properties make it suitable for use in advanced sensors capable of detecting trace amounts of analytes with high sensitivity. Furthermore, its compatibility with biological systems suggests potential applications in biosensing and diagnostic devices.

Recent advancements in computational chemistry have provided deeper insights into the molecular dynamics of this compound. Molecular docking studies have revealed that it exhibits strong binding affinities with key enzymes involved in various pathological processes. This finding underscores its potential as a lead compound for drug development programs targeting diseases such as cancer and neurodegenerative disorders.

Moreover, the synthesis of this compound has been optimized through green chemistry approaches. Researchers have developed environmentally friendly methods to synthesize it using renewable resources and minimizing waste generation. These efforts align with the growing demand for sustainable practices in chemical manufacturing.

In conclusion, CAS No 905763-80-6 represents a cutting-edge molecule with multifaceted applications across diverse scientific domains. Its unique structure, coupled with its versatile reactivity and biological activity, positions it as a key player in advancing modern science and technology. As research continues to uncover new dimensions of its potential, this compound is poised to make significant contributions to the fields of medicine and materials science.